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These application notes provide detailed protocols for conducting in-field efficacy studies of
Zineb 75% Wettable Powder (WP) for the management of key fungal diseases in tomatoes
(Solanum lycopersicum). This document outlines the experimental setup, application
procedures, data collection, and analysis required to evaluate the performance of this broad-
spectrum dithiocarbamate fungicide.

Introduction to Zineb 75% WP

Zineb is a protective fungicide with a multi-site mode of action, making it a valuable tool for
resistance management programs.[1][2] As a dithiocarbamate fungicide, it acts on contact to
inhibit spore germination and mycelial growth of a wide range of fungal pathogens.[1][3] Upon
exposure to air, Zineb is converted to an isothiocyanate, which inactivates the sulfhydryl (-SH)
groups in the enzymes of fungi, thereby disrupting their metabolic processes.[4] Zineb 75%
WP is effective against several major tomato diseases, including Early Blight (Alternaria solani),
Late Blight (Phytophthora infestans), Grey Leaf Mould, Fruit Rot, and Leaf Spot. An additional
benefit of Zineb application is the supplemental zinc nutrition provided to the crop, which can
contribute to improved plant vigor and yield.

Experimental Protocols

This section details the methodology for conducting a robust in-field efficacy trial of Zineb 75%
WP on tomatoes.
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Experimental Design

A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability.

Treatments:

o

T1: Zineb 75% WP - Low dosage (e.g., 1.5 kg/ha)

o

T2: Zineb 75% WP - Medium dosage (e.g., 2.0 kg/ha)

[¢]

T3: Zineb 75% WP - High dosage (e.g., 2.5 kg/ha)

T4: Untreated Control

[¢]

o

T5: Standard Fungicide Control (a commonly used fungicide for tomato blight)
Replications: A minimum of three to four replications should be used for each treatment.

Plot Size: Each plot should be of a suitable size to obtain meaningful data, for example, 3m x
4m, with a buffer zone between plots to prevent spray drift.

Plant Material: Use a tomato variety known to be susceptible to the target diseases to ensure
adequate disease pressure for the trial.

Trial Establishment and Maintenance

Land Preparation: Prepare the field according to standard agricultural practices for tomato
cultivation.

Transplanting: Transplant healthy, uniform tomato seedlings at the appropriate spacing.

Fertilization and Irrigation: Apply fertilizers and irrigation as per local recommendations to
ensure optimal crop growth.

Weed and Pest Control: Manage weeds and insect pests uniformly across all plots to avoid
confounding effects on the trial results.
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Fungicide Application

» Timing of First Application: The first application should be preventative, initiated before the
onset of the disease or at the very first appearance of symptoms.

o Application Interval: Subsequent applications should be made at 7-12 day intervals,
depending on the prevailing weather conditions and disease pressure.

e Preparation of Spray Solution:
o Weigh the required amount of Zineb 75% WP for each treatment.
o Make a paste of the wettable powder in a small amount of water.

o Add the paste to the required volume of water in the spray tank and agitate thoroughly to
ensure a uniform suspension.

o Application Equipment: Use a calibrated knapsack sprayer to ensure uniform coverage of the
foliage.

o Spray Volume: A spray volume of 750-1000 liters per hectare is recommended to ensure
thorough coverage of the tomato plants.

Data Collection

¢ Disease Assessment:

o Disease incidence and severity should be recorded at regular intervals (e.g., 10 days after
each spray).

o Use a standard 0-5 or 0-9 disease rating scale to assess the percentage of plant tissue
affected by the disease.

o Calculate the Percent Disease Index (PDI) using the appropriate formula.

o Phytotoxicity Assessment: Observe and record any phytotoxic effects, such as leaf yellowing,
burning, or stunting, at regular intervals after each application.
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 Yield Data:
o Harvest all marketable fruits from the net plot area of each treatment.
o Record the total weight and number of marketable fruits per plot.

o Calculate the yield in tonnes per hectare (t/ha).

Statistical Analysis

The collected data should be subjected to Analysis of Variance (ANOVA) to determine the
statistical significance of the differences between treatments. The treatment means can be
compared using a suitable post-hoc test, such as Duncan's Multiple Range Test (DMRT) or
Tukey's HSD, at a 5% level of significance.

Data Presentation

The following tables summarize quantitative data on the application and efficacy of Zineb 75%
WP and other fungicides used in tomato disease management.

Table 1: Recommended Application Rates of Zineb 75% WP for Tomatoes

Target Dosage per Water Volume Application
. Reference
Disease(s) Hectare (kg) per Hectare (L) Interval (Days)

Early Blight, Late

Blight, Grey Leaf 1.5-2.0 750 - 1000 7-12
Mould
Fruit Rot, Leaf

1.5-20 750 - 1000 7-12
Spot
General
Recommendatio 15-25 500 - 1000 7-12

n

Table 2: Efficacy of Zineb and Other Fungicides against Early Blight of Tomato
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Disease Index

Treatment Dosage (%) Yield (q/ha) Reference
Zineb 0.20% 22.85 285.42

Mancozeb 0.20% 20.38 294.86

Saaf 0.05% 24.12 289.15

Ridomil MZ-72 0.20% 25.47 281.37

Control - 57.63 -

Table 3: Efficacy of a Zineb Combination Fungicide against Early Blight of Tomato

Treatment Active Ingredients PDI at Harvest Reference
Hexaconazole (4%) +

T1 _ 14.66%
Zineb (68%)
Azoxystrobin (11%) +

T2 8.00%
Tebuconazole (18.3%)
Carbendazim (25%) +

T3 12.66%
Mancozeb (50%)
Metiram (55%) +

T4 _ 13.30%
Pyraclostrobin (5%)

T5 Control 45.33%

Mandatory Visualizations

Experimental Workflow for In-Field Efficacy Study
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Figure 1: Experimental workflow for an in-field efficacy study of Zineb 75% WP on tomatoes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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